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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Handling and

Disposal of Mercurous Bromide

This guide provides critical, step-by-step procedures for researchers, scientists, and drug

development professionals working with mercurous bromide. Adherence to these protocols is

essential for ensuring personal safety and minimizing environmental impact.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical

property data for mercurous bromide. Note that many safety data sheets refer to mercuric

bromide (HgBr₂), and the data presented here is often for inorganic mercury compounds in

general. Always refer to the specific Safety Data Sheet (SDS) for the compound you are using.
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Parameter Value Reference

Exposure Limits (as Hg)

ACGIH TLV-TWA 0.025 mg/m³ [1][2]

NIOSH REL-TWA 0.05 mg/m³ (vapor) [3]

OSHA PEL-Ceiling 0.1 mg/m³ [1][2][3]

NIOSH IDLH 10 mg/m³ [1][4]

Toxicity Data (LD50)

Oral (rat) 40 mg/kg [1]

Dermal (rat) 100 mg/kg [1]

Oral (mouse) 35 mg/kg [1]

Physical Properties

Molecular Formula Hg₂Br₂ [3]

Molecular Weight 560.99 g/mol

Melting Point 457 °F / 236 °C [5]

Boiling Point 612 °F / 322 °C [5]

Solubility in Water Slightly soluble [1][4]

Operational Plan: From Handling to Disposal
This section outlines the standard operating procedure for the safe handling of mercurous
bromide in a laboratory setting.

Pre-Handling Preparations
Training: All personnel must be trained on the hazards of mercury compounds, proper

handling techniques, and emergency procedures.[6]

Safety Data Sheet (SDS) Review: Thoroughly read and understand the SDS for mercurous
bromide before beginning any work.[1][2][5][7][8][9][10]
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Designated Area: All work with mercurous bromide should be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.[5]

Emergency Equipment: Ensure that an eyewash station, safety shower, and a mercury spill

kit are readily accessible.[1][10]

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling mercurous bromide:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[1][11]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, inspected before use) are essential.[1][8]

[11]

Lab Coat: A fully buttoned lab coat or chemical-resistant apron must be worn.[1][11]

Full Body Suit: For tasks with high exposure risk or during spill cleanup, a chemical-

protective, full-body encapsulating suit may be necessary.[11]

Respiratory Protection: When there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator is required.[1][10]

Handling Procedures
General Handling: Use with adequate ventilation and minimize dust generation.[1] Avoid

contact with eyes, skin, and clothing.[8][9] Do not ingest or inhale.[1]

Weighing: Conduct all weighing of mercurous bromide powder within a chemical fume

hood or a ventilated balance enclosure.

Storage: Store in a cool, dry, well-ventilated area away from light and incompatible

substances such as strong oxidizing agents, sodium, and potassium.[1][9] The container

should be tightly closed.[5]
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Disposal Plan
Waste Classification: Mercurous bromide and any materials contaminated with it are

considered hazardous waste.[1][12][13]

Waste Collection:

Collect all mercurous bromide waste in a designated, clearly labeled, and sealed

container.

Do not dispose of mercury-containing waste down the drain or in regular trash.[13]

Disposal Method: Arrange for disposal through your institution's environmental health and

safety office or a licensed hazardous waste disposal company.[12][14] Encapsulation or

recycling are potential disposal routes.[14]

Contingency Plan: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response
Evacuation: Evacuate all non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[2]

Containment: Isolate the spill area. For solids, a minimum isolation distance of 25 meters (75

feet) is recommended.[3][4]

Cleanup:

Carefully sweep up the spilled solid, avoiding dust generation.[1]

Place the material into a suitable container for hazardous waste disposal.[1][2]

Decontaminate the area with a commercially available mercury absorbing compound or

sprinkle the area with sulfur or calcium polysulfide to suppress mercury.[2][12]
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Do not use water to clean up the spill.[9]

Exposure Procedures
Inhalation: Move the individual to fresh air immediately.[1][2] If breathing is difficult,

administer oxygen. Seek immediate medical attention.[8]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[1][2] Seek immediate medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[8] Seek immediate

medical attention.[2][9]

Visual Workflow for Spill Response
The following diagram illustrates the step-by-step workflow for responding to a mercurous
bromide spill.
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Spill Occurs
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Caption: Workflow for Mercurous Bromide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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